Cas no 1220031-57-1 (3-Piperidinyl 2-methoxyacetate hydrochloride)

• Product Name: 3-Piperidinyl 2-methoxyacetate hydrochloride
• CAS No: 1220031-57-1
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 1077509
• PubChem ID: 53409770
• Update Time: 2025-06-23

3-Piperidinyl 2-methoxyacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinyl 2-methoxyacetate hydrochloride
• piperidin-3-yl2-methoxyacetatehydrochloride
• piperidin-3-yl 2-methoxyacetate;hydrochloride
• AKOS015849194
• piperidin-3-yl 2-methoxyacetate hydrochloride
• 1220031-57-1

• MDL： MFCD13559680
• Inchi： 1S/C8H15NO3.ClH/c1-11-6-8(10)12-7-3-2-4-9-5-7;/h7,9H,2-6H2,1H3;1H
• InChI Key： IOHRWGOFGLLUEV-UHFFFAOYSA-N
• SMILES： Cl.O(C(COC)=O)C1CNCCC1

Computed Properties

• Exact Mass: 209.0818711g/mol
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on 3-Piperidinyl 2-methoxyacetate hydrochloride

3-Piperidinyl 2-methoxyacetate Hydrochloride (CAS No. 1220031-57-1): A Comprehensive Overview

3-Piperidinyl 2-methoxyacetate hydrochloride (CAS No. 1220031-57-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3-piperidinyl)(2-methoxyacetyl)amine hydrochloride, has garnered attention due to its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 3-Piperidinyl 2-methoxyacetate hydrochloride consists of a piperidine ring attached to a 2-methoxyacetyl group, with the entire molecule being in the hydrochloride salt form. This unique structure confers the compound with specific pharmacological properties, making it an attractive candidate for various research and development activities.

In recent years, there has been a growing interest in the study of 3-Piperidinyl 2-methoxyacetate hydrochloride due to its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound exhibits significant activity in modulating various biological pathways, including those involved in central nervous system (CNS) disorders, cardiovascular diseases, and metabolic disorders.

One of the key areas of research involving 3-Piperidinyl 2-methoxyacetate hydrochloride is its potential as an antidepressant and anxiolytic agent. Studies have demonstrated that this compound can effectively interact with serotonin and dopamine receptors, which are crucial for regulating mood and behavior. This interaction has led to promising results in preclinical models of depression and anxiety, suggesting that 3-Piperidinyl 2-methoxyacetate hydrochloride may have therapeutic potential in these conditions.

Beyond its applications in mental health, 3-Piperidinyl 2-methoxyacetate hydrochloride has also shown promise in the treatment of cardiovascular diseases. Research has indicated that this compound can modulate ion channels and receptors involved in cardiac function, potentially offering new avenues for the treatment of arrhythmias and other cardiovascular disorders. The ability to fine-tune these pathways could lead to the development of more effective and targeted therapies.

In the realm of metabolic disorders, 3-Piperidinyl 2-methoxyacetate hydrochloride has been investigated for its potential to improve insulin sensitivity and glucose metabolism. Preclinical studies have shown that this compound can enhance insulin signaling pathways, which are often impaired in conditions such as type 2 diabetes. This finding suggests that 3-Piperidinyl 2-methoxyacetate hydrochloride could be a valuable tool in developing new treatments for metabolic disorders.

The synthesis of 3-Piperidinyl 2-methoxyacetate hydrochloride involves several well-established chemical reactions, making it accessible for large-scale production. The process typically starts with the reaction of piperidine with methoxyacetyl chloride, followed by the formation of the amine salt through treatment with hydrochloric acid. This synthetic route ensures high yields and purity, which are essential for pharmaceutical applications.

The safety profile of 3-Piperidinyl 2-methoxyacetate hydrochloride is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. However, as with any new drug candidate, ongoing safety monitoring is necessary to ensure long-term safety and efficacy.

In conclusion, 3-Piperidinyl 2-methoxyacetate hydrochloride (CAS No. 1220031-57-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive lead compound for the development of new therapeutic agents targeting CNS disorders, cardiovascular diseases, and metabolic disorders. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs.